Cas no 1049733-90-5 (1-(4-Fluorobenzyl)homopiperazine dihydrochloride hydrate)

• Product Name: 1-(4-Fluorobenzyl)homopiperazine dihydrochloride hydrate
• CAS No: 1049733-90-5
• MF: C₁₂H₂₁Cl₂FN₂O
• MW: 299.212344884872
• MDL: MFCD07368777
• CID: 3061070
• PubChem ID: 2782942
• Update Time: 2025-04-21

1-(4-Fluorobenzyl)homopiperazine dihydrochloride hydrate Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluorobenzyl)homopiperazine dihydrochloride hydrate
• BS-38792
• 1-[(4-fluorophenyl)methyl]-1,4-diazepane;hydrate;dihydrochloride
• 1049733-90-5
• 1-[(4-fluorophenyl)methyl]-1,4-diazepane Hydrate Dihydrochloride
• MFCD07368777
• CS-0440226
• 1-(4-Fluorobenzyl)-1,4-diazepane dihydrochloride hydrate
• AKOS027426006
• 1-(4-Fluorobenzyl)-1,4-diazepanedihydrochloridehydrate

• MDL： MFCD07368777
• Inchi： 1S/C12H17FN2.2ClH.H2O/c13-12-4-2-11(3-5-12)10-15-8-1-6-14-7-9-15;;;/h2-5,14H,1,6-10H2;2*1H;1H2
• InChI Key： JWEBWGCPXUOYJA-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC1C=CC(=CC=1)CN1CCNCCC1.O

Computed Properties

• Exact Mass: 298.1014968Da
• Monoisotopic Mass: 298.1014968Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 16.3Ų

1-(4-Fluorobenzyl)homopiperazine dihydrochloride hydrate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines